Cas no 114820-10-9 (Benzonitrile,4-amino-2,6-dimethyl-)

Benzonitrile,4-amino-2,6-dimethyl- is a substituted benzonitrile derivative featuring an amino group and two methyl substituents on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its functional groups, which enable further derivatization. The presence of the electron-donating amino group enhances reactivity in electrophilic aromatic substitution, while the nitrile group offers versatility in transformations such as hydrolysis or reduction. The methyl groups at the 2,6-positions provide steric hindrance, potentially influencing regioselectivity in reactions. This compound is useful as an intermediate in the development of agrochemicals, dyes, or bioactive molecules, where controlled substitution patterns are critical.

Benzonitrile,4-amino-2,6-dimethyl- structure

114820-10-9 structure

Product Name:Benzonitrile,4-amino-2,6-dimethyl-

CAS No:114820-10-9

MF:C₉H₁₀N₂

MW:146.189101696014

CID:130488

PubChem ID:11958955

Update Time:2025-06-09

Benzonitrile,4-amino-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,4-amino-2,6-dimethyl-
- Benzonitrile, 4-amino-2,6-dimethyl- (9CI)
- AKOS006343090
- EN300-7691743
- 4-amino-2,6-dimethylbenzonitrile
- 114820-10-9
- SCHEMBL524571
- CS-0159914
- E82003
- Benzonitrile, 4-amino-2,6-dimethyl-
- DB-274684
- Inchi： 1S/C9H10N2/c1-6-3-8(11)4-7(2)9(6)5-10/h3-4H,11H2,1-2H3
- InChI Key： VCWQGGLMWIFREU-UHFFFAOYSA-N
- SMILES： NC1C=C(C)C(C#N)=C(C)C=1

Computed Properties

Exact Mass: 146.0845
Monoisotopic Mass: 146.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.81

Benzonitrile,4-amino-2,6-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1252089-1g	Benzonitrile, 4-amino-2,6-dimethyl- (9CI)	114820-10-9	95%	1g	$140	2024-06-06
eNovation Chemicals LLC	Y1252089-5g	Benzonitrile, 4-amino-2,6-dimethyl- (9CI)	114820-10-9	95%	5g	$325	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1230554-100mg	4-Amino-2,6-dimethylbenzonitrile	114820-10-9	95%	100mg	￥220.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1230554-250mg	4-Amino-2,6-dimethylbenzonitrile	114820-10-9	95%	250mg	￥388.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1230554-1g	4-Amino-2,6-dimethylbenzonitrile	114820-10-9	95%	1g	￥756.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1230554-5g	4-Amino-2,6-dimethylbenzonitrile	114820-10-9	95%	5g	￥2547.00	2024-08-09
Enamine	EN300-7691743-0.05g	4-amino-2,6-dimethylbenzonitrile	114820-10-9	95.0%	0.05g	$19.0	2025-02-22
Enamine	EN300-7691743-0.1g	4-amino-2,6-dimethylbenzonitrile	114820-10-9	95.0%	0.1g	$19.0	2025-02-22
Enamine	EN300-7691743-0.25g	4-amino-2,6-dimethylbenzonitrile	114820-10-9	95.0%	0.25g	$19.0	2025-02-22
Enamine	EN300-7691743-0.5g	4-amino-2,6-dimethylbenzonitrile	114820-10-9	95.0%	0.5g	$19.0	2025-02-22